Cas no 1126078-22-5 (4-(2-NITROPHENYL)PYRIMIDIN-2-AMINE)

• Product Name: 4-(2-NITROPHENYL)PYRIMIDIN-2-AMINE
• CAS No: 1126078-22-5
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 2199817
• PubChem ID: 12149476
• Update Time: 2025-04-21

4-(2-NITROPHENYL)PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(2-NITROPHENYL)PYRIMIDIN-2-AMINE
• QDSQFKJSHHJGEG-UHFFFAOYSA-N
• 4-(2-nitrophenyl)-2-pyrimidineamine
• 2-Amino-4-(2-nitrophenyl)pyrimidine
• AKOS011765502
• 1126078-22-5
• SCHEMBL6366741

• Inchi： 1S/C10H8N4O2/c11-10-12-6-5-8(13-10)7-3-1-2-4-9(7)14(15)16/h1-6H,(H2,11,12,13)
• InChI Key： QDSQFKJSHHJGEG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C=CN=C(N)N=1)=O

Computed Properties

• Exact Mass: 216.06472551Da
• Monoisotopic Mass: 216.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.6Ų